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Compound of Interest

Compound Name: WD-890

Cat. No.: B12386489

For researchers, scientists, and drug development professionals, the responsible management
of novel chemical waste is paramount to ensuring a safe and compliant laboratory
environment. As a novel allosteric TYK2 inhibitor, specific disposal information for WD-890 is
not readily available in public safety data sheets (SDS). Therefore, it is crucial to treat WD-890
and all materials it comes into contact with as potentially hazardous waste. The following
procedures are based on established best practices for the handling and disposal of potent,
novel chemical compounds in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, a thorough risk assessment should be conducted
based on the known or suspected properties of WD-890 and its precursors.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling WD-890
waste. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A flame-resistant lab coat

Closed-toe shoes
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Engineering Controls: Handle WD-890 and its waste in a well-ventilated area, preferably within

a certified chemical fume hood, to prevent inhalation of any dust or aerosols.[1]

Emergency Procedures: In case of accidental exposure, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[1] If inhaled,

move to fresh air and seek medical assistance.[1]

Quantitative Guidelines for Laboratory Hazardous Waste

The following table summarizes general quantitative limits for the accumulation of hazardous

waste in a laboratory setting. These are not specific to WD-890 but represent common

regulatory standards.

Parameter

Guideline

Citation(s)

Satellite Accumulation Area
(SAA) Limit

A maximum of 55 gallons of
hazardous waste may be
accumulated at or near the

point of generation.

[2](3]

Acutely Hazardous Waste
Limit (P-List)

For acutely toxic chemical
waste, a maximum of one
quart of liquid or one kilogram
of solid may be accumulated at

a time.

[2](3]

Container Headspace

Leave at least one inch of
headroom in liquid waste
containers to allow for thermal

expansion.

[41(5]

Aqueous Waste pH for Drain

Disposal

Generally, only non-hazardous
aqueous solutions with a pH
between 5.5 and 10.5 may be
considered for drain disposal,
pending local regulations. This
is not recommended for WD-
890.

[5]
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Experimental Protocol for the Disposal of WD-890
Waste

This step-by-step protocol outlines the procedure for the safe segregation, collection, and
disposal of waste generated from experiments involving WD-890.

Waste Identification and Segregation

Properly identifying and segregating chemical waste at the point of generation is the most
critical step to prevent dangerous reactions and ensure compliant disposal.[5][6] Do not mix
WD-890 waste with other waste streams.

e Solid Waste:

o Collect unused or expired WD-890 powder, contaminated weigh papers, gloves, pipette
tips, and other contaminated disposable labware in a designated, compatible, and clearly
labeled solid hazardous waste container.[5][7]

e Liquid Waste:

o Aqueous Solutions: Collect solutions of WD-890 in water or buffers in a dedicated, leak-
proof, and clearly labeled hazardous waste container.[6]

o Organic Solvent Solutions: Collect solutions of WD-890 in organic solvents (e.g., DMSO,
ethanol) in a separate, dedicated, leak-proof hazardous waste container.[3][6] Never mix
organic solvent waste with aqueous waste or other incompatible chemicals like oxidizers.

[6]
e Sharps Waste:

o Dispose of needles, syringes, or any other sharp objects contaminated with WD-890 in a
designated, puncture-resistant sharps container that is clearly labeled for hazardous
chemical waste.[1][8]

Waste Accumulation and Storage
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Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA)
within the laboratory.[2][5]

o Container Requirements: Use containers that are in good condition, compatible with the
chemical waste, and have a secure, screw-top cap.[4] Keep containers closed at all times
except when adding waste.[2][3]

e Labeling: As soon as waste is first added, label the container with a hazardous waste tag.
The label must include:

o The words "Hazardous Waste"[5][9]

o The full chemical name(s) of all contents (e.g., "WD-890," "Methanol"). Do not use
abbreviations.[5][9]

o The accumulation start date (the date the first drop of waste was added).[5]
o The name of the principal investigator and laboratory location.[10]

e Secondary Containment: Place all liquid waste containers within a secondary container, such
as a chemically resistant tray or tub, to contain any potential leaks or spills.[3][6]

Decontamination of Empty Containers

Empty containers that held pure WD-890 must be decontaminated before disposal.

o Triple Rinsing: Rinse the container three times with a suitable solvent that can dissolve the
compound.[5]

o Rinsate Collection: The first rinseate is considered hazardous waste and must be collected
and disposed of accordingly.[5] For potent compounds, it is best practice to collect all three
rinses as hazardous waste.

e Drying and Disposal: Allow the rinsed container to air dry completely in a fume hood. Once
dry, deface or remove the original label and dispose of it as regular laboratory glassware or
plastic waste.[3][11]
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Final Disposal

Under no circumstances should WD-890 waste be disposed of down the drain or in the regular
trash.[1]

o Contact Environmental Health and Safety (EHS): All hazardous waste must be disposed of
through your institution's EHS office or a licensed hazardous waste disposal contractor.[5]
[10]

e Schedule a Pickup: When a waste container is full or approaching the storage time limit,

schedule a waste pickup with your EHS office.[5]

Visualizing the Disposal Workflow

The following diagrams illustrate the logical relationships and workflows for the proper disposal
of WD-890.
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Caption: Waste segregation decision tree for materials contaminated with WD-890.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b12386489?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

4. Labeling 5. Storage
- 'Hazardous Waste' - Close Container
- Full Chemical Name - Secondary Containment
- Date - SAA Location

1. Preparation 2. Segregation 3. Collection

6. Disposal
- Contact EHS for
Pickup

- Assess Risks - Separate Solid, - Use Compatible
- Don PPE Liquid, Sharps Containers

Click to download full resolution via product page

Caption: Step-by-step workflow for the management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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